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Compound of Interest

Compound Name: 2-Aminoisonicotinic acid

Cat. No.: B083458 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2-Aminoisonicotinic acid (also known as 2-aminopyridine-4-carboxylic acid) is a pivotal

heterocyclic building block in medicinal chemistry and drug discovery. Its unique structural

features, possessing both a nucleophilic amino group and a carboxylic acid handle on a

pyridine scaffold, make it a versatile starting material for the synthesis of a wide array of

complex molecules with diverse biological activities. This technical guide provides an in-depth

overview of the commercial availability of 2-Aminoisonicotinic acid, its synthesis and

purification, and its significant application in the development of therapeutic agents, particularly

inhibitors of Glycogen Synthase Kinase-3 (GSK-3).

Commercial Availability and Suppliers
2-Aminoisonicotinic acid is readily available from a variety of chemical suppliers, catering to

both research and bulk-scale requirements. The purity and available quantities can vary

between suppliers, and pricing is subject to change. The following table summarizes the

offerings from several prominent suppliers.
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Supplier
Product
Number(s)

Purity
Available
Quantities

Price (USD)

Sigma-Aldrich ADE000133 AldrichCPR 1 g $191.00

TCI America A2332 >97.0% (HPLC) 1 g, 5 g
Contact for

pricing

Acros Organics

(via Thermo

Fisher Scientific)

437360010,

437360050
97% 1 g, 5 g

Contact for

pricing

Apollo Scientific OR110145 98%
Contact for

pricing

Contact for

pricing

Combi-Blocks QA-1891 96%
Contact for

pricing

Contact for

pricing

Note: Pricing is subject to change and may not include shipping and handling fees. Purity

levels are as stated by the supplier. "AldrichCPR" indicates a product grade for which Sigma-

Aldrich does not collect analytical data, and the buyer is responsible for confirming identity and

purity.

Physicochemical Properties
Property Value

CAS Number 13362-28-2

Molecular Formula C₆H₆N₂O₂

Molecular Weight 138.12 g/mol

Appearance
White to off-white or pale yellow crystalline

powder

Melting Point 300-302 °C

Solubility Soluble in polar solvents, poorly soluble in water

Experimental Protocols
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Synthesis of 2-Aminoisonicotinic Acid
Several synthetic routes to 2-Aminoisonicotinic acid have been reported in the literature. A

common approach involves the oxidation of 2-amino-4-methylpyridine.[1] Another method is

the nucleophilic substitution of a 2-halopyridine derivative with an amine source.[1] Below is a

representative protocol based on the oxidation of 2-amino-4-methylpyridine.

Materials:

2-amino-4-methylpyridine

Potassium permanganate (KMnO₄)

Sodium hydroxide (NaOH)

Hydrochloric acid (HCl)

Water

Ethanol

Procedure:

Dissolve 2-amino-4-methylpyridine in an aqueous solution of sodium hydroxide.

Slowly add a solution of potassium permanganate in water to the reaction mixture while

maintaining the temperature below 50 °C.

After the addition is complete, heat the mixture at reflux for several hours until the reaction is

complete (monitored by TLC).

Cool the reaction mixture and filter to remove the manganese dioxide byproduct.

Acidify the filtrate with hydrochloric acid to a slightly acidic pH, which will precipitate the

crude 2-Aminoisonicotinic acid.

Collect the crude product by filtration, wash with cold water, and dry.
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Purification by Recrystallization
The crude 2-Aminoisonicotinic acid can be purified by recrystallization to obtain a high-purity

product.

Materials:

Crude 2-Aminoisonicotinic acid

Suitable solvent (e.g., ethanol/water mixture)

Activated charcoal (optional)

Procedure:

Dissolve the crude 2-Aminoisonicotinic acid in a minimum amount of the hot

recrystallization solvent.

If the solution is colored, add a small amount of activated charcoal and heat for a short

period.

Perform a hot filtration to remove the activated charcoal and any other insoluble impurities.

Allow the filtrate to cool slowly to room temperature to induce crystallization.

Further cool the mixture in an ice bath to maximize crystal formation.

Collect the purified crystals by vacuum filtration, wash with a small amount of the cold

solvent, and dry thoroughly.

Application in Drug Discovery: Synthesis of GSK-3
Inhibitors
A primary application of 2-Aminoisonicotinic acid is as a key intermediate in the synthesis of

inhibitors for Glycogen Synthase Kinase-3 (GSK-3).[1] GSK-3 is a serine/threonine kinase

implicated in various diseases, including Alzheimer's disease, bipolar disorder, and type 2

diabetes. The following diagram illustrates a generalized synthetic workflow for the preparation

of a GSK-3 inhibitor starting from 2-Aminoisonicotinic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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